Cas no 6208-18-0 (1-Pentyne, 3,3,4-trimethyl-)

1-Pentyne, 3,3,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentyne, 3,3,4-trimethyl-
- 6208-18-0
- 3,3,4-trimethylpent-1-yne
- EN300-787676
-
- Inchi: InChI=1S/C8H14/c1-6-8(4,5)7(2)3/h1,7H,2-5H3
- InChI Key: CBPKEZGAMKAZAI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 110.109550447g/mol
- Monoisotopic Mass: 110.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 3
1-Pentyne, 3,3,4-trimethyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-787676-0.05g |
3,3,4-trimethylpent-1-yne |
6208-18-0 | 95.0% | 0.05g |
$229.0 | 2025-03-21 | |
Enamine | EN300-787676-0.25g |
3,3,4-trimethylpent-1-yne |
6208-18-0 | 95.0% | 0.25g |
$487.0 | 2025-03-21 | |
1PlusChem | 1P02808K-2.5g |
3,3,4-trimethylpent-1-yne |
6208-18-0 | 95% | 2.5g |
$2449.00 | 2024-04-22 | |
1PlusChem | 1P02808K-5g |
3,3,4-trimethylpent-1-yne |
6208-18-0 | 95% | 5g |
$3595.00 | 2024-04-22 | |
1PlusChem | 1P02808K-100mg |
3,3,4-trimethylpent-1-yne |
6208-18-0 | 95% | 100mg |
$485.00 | 2024-04-22 | |
Aaron | AR0280GW-500mg |
3,3,4-trimethylpent-1-yne |
6208-18-0 | 95% | 500mg |
$1081.00 | 2025-02-15 | |
Aaron | AR0280GW-50mg |
3,3,4-trimethylpent-1-yne |
6208-18-0 | 95% | 50mg |
$340.00 | 2025-02-15 | |
Aaron | AR0280GW-100mg |
3,3,4-trimethylpent-1-yne |
6208-18-0 | 95% | 100mg |
$496.00 | 2025-02-15 | |
Aaron | AR0280GW-1g |
3,3,4-trimethylpent-1-yne |
6208-18-0 | 95% | 1g |
$1381.00 | 2025-02-15 | |
1PlusChem | 1P02808K-500mg |
3,3,4-trimethylpent-1-yne |
6208-18-0 | 95% | 500mg |
$1012.00 | 2024-04-22 |
1-Pentyne, 3,3,4-trimethyl- Related Literature
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Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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3. Wide channel dielectrophoresis-based particle exchanger with electrophoretic diffusion compensationRaphaël Tornay,Thomas Braschler,Philippe Renaud Lab Chip, 2009,9, 657-660
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4. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
-
Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
Additional information on 1-Pentyne, 3,3,4-trimethyl-
1-Pentyne, 3,3,4-Trimethyl- (CAS No. 6208-18-0): A Comprehensive Overview
1-Pentyne, 3,3,4-trimethyl- (CAS No. 6208-18-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, also known as 3,3,4-trimethyl-1-pentyne, is characterized by its unique molecular structure and reactivity profile, making it an essential building block in various chemical processes.
The molecular formula of 1-Pentyne, 3,3,4-trimethyl- is C8H14, and it has a molecular weight of approximately 114.2 g/mol. The compound features a linear alkyne backbone with three methyl groups attached at the 3rd and 4th positions. This specific arrangement of substituents imparts unique physical and chemical properties to the molecule, which are crucial for its applications in different scientific domains.
In terms of physical properties, 1-Pentyne, 3,3,4-trimethyl- is a colorless liquid with a boiling point of around 95°C at standard atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and diethyl ether. These solubility characteristics make it an ideal candidate for use in various synthetic reactions and formulations.
The chemical reactivity of 1-Pentyne, 3,3,4-trimethyl- is primarily attributed to the presence of the terminal alkyne group. This functional group can undergo a wide range of reactions, including addition reactions with hydrogen halides (HCl, HBr), hydrohalogenation to form haloalkanes, and metal-catalyzed coupling reactions such as the Sonogashira coupling and the Glaser coupling. These reactions are fundamental in the synthesis of complex organic molecules and polymers.
Recent research has highlighted the potential of 1-Pentyne, 3,3,4-trimethyl- in the development of novel materials and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of biologically active molecules with potential therapeutic applications. The researchers utilized the unique reactivity of the alkyne group to construct complex scaffolds that exhibited significant biological activity against various disease targets.
In materials science, 1-Pentyne, 3,3,4-trimethyl- has been explored for its role in the synthesis of functionalized polymers and nanomaterials. A notable example is its use in click chemistry reactions to create polymer networks with tunable properties. These networks have found applications in drug delivery systems, where they can be designed to release therapeutic agents in a controlled manner.
The environmental impact of 1-Pentyne, 3,3,4-trimethyl- is another area of ongoing research. Studies have shown that this compound can be synthesized using sustainable methods that minimize environmental footprint. For example, green chemistry approaches involving catalytic processes have been developed to produce 1-Pentyne, 3,3,4-trimethyl- with high efficiency and low waste generation.
In conclusion, 1-Pentyne, 3,3,4-trimethyl- (CAS No. 6208-18-0) is a multifaceted compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique molecular structure and reactivity profile make it an invaluable tool for scientists and researchers working on innovative solutions to complex problems. As research continues to advance in these fields, the importance of 1-Pentyne, 3,3,4-trimethyl- is likely to grow further.
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